Cas no 20547-99-3 (2,2,6-Trimethyl-1,4-cyclohexanedione)

2,2,6-Trimethyl-1,4-cyclohexanedione is a cyclic diketone with a molecular formula of C9H14O2. It features a rigid cyclohexane backbone substituted with three methyl groups and two ketone functionalities at the 1 and 4 positions. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of sterically hindered derivatives and complex cyclic structures. Its symmetrical structure and reactive carbonyl groups make it suitable for condensation, alkylation, and cyclization reactions. The compound exhibits moderate stability under standard conditions and is often utilized in pharmaceutical and fine chemical research. Its defined stereochemistry and purity are critical for reproducible synthetic outcomes.

2,2,6-Trimethyl-1,4-cyclohexanedione structure

20547-99-3 structure

Product Name:2,2,6-Trimethyl-1,4-cyclohexanedione

CAS No:20547-99-3

MF:C₉H₁₄O₂

MW:154.206263065338

MDL:MFCD14708262

CID:254851

PubChem ID:30181

Update Time:2025-05-28

2,2,6-Trimethyl-1,4-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

- 2,2,6-Trimethylcyclohexane-1,4-dione
- 2,2,6-TRIMETHYL-1,4-CYCLOHEXANEDIONE
- 3,5,5-Trimethylcyclohexane-1,4-dione
- DIHYDROOXOISOPHORONE
- 1,4-cyclohexanedione-2,6,6-trimethyl
- 2,6,6-Trimethyl-1,4-cyclohexa-dione
- 2,6,6-Trimethyl-1,4-cyclohexanedione
- 3,5,5-Trimethyl-1,4-cyclohexadione
- 3,5,5-Trimethyl-1,4-cyclohexanedione
- Cyclohexan-1,4-dione, 2,2,6-trimethyl
- Dihydrooxophorone
- DTXSID70942726
- AKOS015842161
- 2, 2, 6-trimethylcyclohexane-1, 4-dione
- CS-0498236
- SCHEMBL1720186
- 20547-99-3
- NS00010665
- xi-2,2,6-Trimethyl-1,4-cyclohexanedione
- 2,2,6-trimethyl-cyclohexane-1,4-dione
- AS-63676
- FT-0675998
- 1,4-Cyclohexanedione, 2,2,6-trimethyl-
- MFCD14708262
- CHEBI:180432
- F11628
- 1125-20-8
- 2,6,6-Trimethyl 1,4-cyclohexanedione
- (-)-(6R)-2,2,6-trimethyl-1,4-cyclohexandione
- (6R)-2,2,6-trimethyl-1,4-cyclohexanedione
- 2,2,6-Trimethyl-1,4-cyclohexanedione; (ζ)-form
- (R)-2,2,6-trimethyl-1,4-cyclohexanedione
- DB-302047
- 2,2,6-Trimethyl-1,4-cyclohexanedione
- MDL： MFCD14708262
- Inchi： 1S/C9H14O2/c1-6-4-7(10)5-9(2,3)8(6)11/h6H,4-5H2,1-3H3
- InChI Key： HVHHZSFNAYSPSA-UHFFFAOYSA-N
- SMILES： O=C1C(C)CC(CC1(C)C)=O

Computed Properties

Exact Mass: 154.09942
Monoisotopic Mass: 154.09938
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.1
Surface Charge: 0
Tautomer Count: 6
XLogP3: 0.9

Experimental Properties

Density: 0.976
Melting Point: 63-65℃
Boiling Point: 236℃
Flash Point: 86℃
Refractive Index: 1.444
PSA: 34.14

2,2,6-Trimethyl-1,4-cyclohexanedione Pricemore >>

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